N-benzyl-1'-glycyl-1,4'-bipiperidine-3-carboxamide dihydrochloride

• IUPAC Name: 1-[1-(2-aminoacetyl)piperidin-4-yl]-N-benzylpiperidine-3-carboxamide
• InChI: InChI=1S/C20H30N4O2/c21-13-19(25)23-11-8-18(9-12-23)24-10-4-7-17(15-24)20(26)22-14-16-5-2-1-3-6-16/h1-3,5-6,17-18H,4,7-15,21H2,(H,22,26)
• InChI Key: YLTYMMFIQXAZLV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)C(=O)CN)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H30N4O2
• Molecular Weight: 358.5 g/mol

Description

N-benzyl-1'-glycyl-1,4'-bipiperidine-3-carboxamide dihydrochloride, also known as [D-Phe12]-mSubstance P, is a synthetic peptide that is widely used in scientific research. This peptide is a selective neurokinin-1 (NK1) receptor antagonist that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-benzyl-1'-glycyl-1,4'-bipiperidine-3-carboxamide dihydrochloride is based on its ability to selectively block the NK1 receptor. This receptor is a G protein-coupled receptor that is widely distributed in the central and peripheral nervous systems.
By blocking the NK1 receptor, this compound can modulate the release of various neurotransmitters, including substance P, which is a key mediator of pain and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to block the NK1 receptor. This can lead to a variety of effects, including modulation of pain perception, anxiety, and stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-1'-glycyl-1,4'-bipiperidine-3-carboxamide dihydrochloride in lab experiments is its high selectivity for the NK1 receptor. This allows researchers to study the specific effects of blocking this receptor without interfering with other signaling pathways.
However, one limitation of using this compound is its relatively short half-life in vivo. This can make it difficult to achieve sustained blockade of the NK1 receptor in animal models.

Future Directions

There are several potential future directions for research involving N-benzyl-1'-glycyl-1,4'-bipiperidine-3-carboxamide dihydrochloride. One area of interest is the role of the NK1 receptor in various disease states, including chronic pain, anxiety disorders, and depression.
Another potential direction is the development of more selective and potent NK1 receptor antagonists. This could lead to the development of new therapies for a variety of conditions, including pain and inflammation.
Overall, this compound is a valuable tool for studying the role of the NK1 receptor in various physiological processes. Its high selectivity and specificity make it a useful tool for researchers in a variety of fields.

Synthesis Methods

The synthesis of N-benzyl-1'-glycyl-1,4'-bipiperidine-3-carboxamide dihydrochloride involves several steps. The first step is the synthesis of the peptide backbone, which is accomplished through solid-phase peptide synthesis. This involves the sequential addition of amino acids to a resin support, followed by cleavage and purification of the peptide.
The next step involves the introduction of the benzyl group at the N-terminus of the peptide. This is typically accomplished through reaction with benzyl bromide in the presence of a base such as triethylamine.
Finally, the glycine residue is introduced at the second position of the peptide through reaction with glycine methyl ester. The resulting peptide is then purified and converted to the dihydrochloride salt form.

Scientific Research Applications

N-benzyl-1'-glycyl-1,4'-bipiperidine-3-carboxamide dihydrochloride is primarily used in scientific research as a tool to study the role of the NK1 receptor in various physiological processes. This peptide has been shown to have a variety of effects on the central nervous system, including modulation of pain perception, anxiety, and stress.